Cas no 341967-92-8 (7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one)

• Product Name: 7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
• CAS No: 341967-92-8
• MF: C₁₆H₁₃ClFNOS
• MW: 321.79692530632
• CID: 6628915
• PubChem ID: 1479781
• Update Time: 2025-05-21

7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-5-(3-FLUOROBENZYL)-2,3-DIHYDRO-1,5-BENZOTHIAZEPIN-4(5H)-ONE
• 7-chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
• 1,5-Benzothiazepin-4(5H)-one, 7-chloro-5-[(3-fluorophenyl)methyl]-2,3-dihydro-
• 341967-92-8
• 10N-333S
• 7-chloro-5-[(3-fluorophenyl)methyl]-2,3-dihydro-1,5-benzothiazepin-4-one
• AKOS005075732
• 7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

• Inchi： 1S/C16H13ClFNOS/c17-12-4-5-15-14(9-12)19(16(20)6-7-21-15)10-11-2-1-3-13(18)8-11/h1-5,8-9H,6-7,10H2
• InChI Key： FMIZSGFQDMUAFU-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Cl)C=C2N(CC2=CC=CC(F)=C2)C(=O)CC1

Computed Properties

• Exact Mass: 321.0390411g/mol
• Monoisotopic Mass: 321.0390411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 536.6±50.0 °C(Predicted)
• pka: -0.50±0.20(Predicted)

Additional information on 7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

Professional Introduction to Compound with CAS No. 341967-92-8 and Product Name: 7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

The compound with the CAS number 341967-92-8 and the product name 7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The benzothiazepine core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Specifically, the presence of a chloro group at the 7-position and a fluorophenylmethyl substituent at the 5-position introduces specific electronic and steric properties that modulate its interactions with biological targets.

Recent studies have highlighted the importance of benzothiazepine derivatives in the development of drugs targeting neurological disorders. The compound in question has been investigated for its potential role as a modulator of neurotransmitter systems. Specifically, research suggests that it may interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The fluorine atom at the 3-position of the phenyl ring enhances binding affinity by increasing lipophilicity while maintaining metabolic stability, making it an attractive candidate for further development.

The tetrahydro structure of the benzothiazepine ring system contributes to favorable pharmacokinetic properties, including improved solubility and reduced propensity for off-target effects. This is particularly important in drug design, where minimizing side effects is a primary concern. Preliminary in vitro studies have demonstrated that 7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one exhibits significant binding affinity to certain serotonin receptor subtypes (e.g., 5-HT1A and 5-HT2A). These interactions are thought to underlie its potential therapeutic effects.

Moreover, the chloro group at the 7-position serves as a key pharmacophoric element that influences both binding affinity and metabolic stability. Computational modeling studies have indicated that this substitution pattern optimizes interactions with the active site of target enzymes or receptors. Such insights are critical for rational drug design and optimization. The compound's structure also suggests potential activity against other neurological targets beyond serotonin receptors, including dopamine and norepinephrine systems.

In vivo studies have begun to explore the behavioral effects of this compound in animal models relevant to depression and anxiety. Initial findings suggest that it may produce anxiolytic-like effects without significant sedation or motor impairment. These results are promising and warrant further investigation into its potential as a therapeutic agent. The compound's mechanism of action appears to involve complex interactions with multiple neurotransmitter systems, which may contribute to its broad-spectrum activity.

The synthesis of 7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps include Friedel-Crafts alkylation followed by cyclization reactions to form the benzothiazepine core. The introduction of the chloro group and fluorophenylmethyl substituent requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for these types of heterocyclic compounds.

From a chemical biology perspective, this compound offers valuable insights into structure-activity relationships within the benzothiazepine class. By varying substituents such as chlorine and fluorophenylmethyl groups at specific positions on the scaffold, researchers can fine-tune biological activity while minimizing unwanted side effects. This approach underscores the importance of combinatorial chemistry and high-throughput screening in modern drug discovery.

Future directions for research on 7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one include exploring its potential in treating other neurological disorders such as cognitive dysfunction or neurodegenerative diseases like Alzheimer's or Parkinson's disease. Additionally, investigating its interactions with other biological targets may uncover novel therapeutic applications beyond traditional serotonergic modulation.

The development of this compound also highlights advancements in analytical techniques used for characterizing complex organic molecules. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry play crucial roles in confirming molecular structure and purity before proceeding with biological testing. High-resolution X-ray crystallography may also be employed to elucidate detailed interactions between the compound and its biological targets.

In conclusion,7-Chloro-5-[(3-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one represents a promising candidate for further development in pharmaceutical applications due to its unique structural features and preliminary biological activity profiles. Its synthesis exemplifies modern organic chemistry techniques used in drug discovery programs aimed at addressing unmet medical needs.